Sodium fluoride

• IUPAC Name: sodium;fluoride
• InChI: InChI=1S/FH.Na/h1H;/q;+1/p-1
• InChI Key: PUZPDOWCWNUUKD-UHFFFAOYSA-M
• Canonical SMILES: [F-].[Na+]
• Molecular Formula: NaF, FNa
• Related CAS: 1333-83-1 (hydrochloride(HF2))
• DSSTOX Substance ID: DTXSID2020630
• Molecular Weight: 41.9881724 g/mol
• Physical Description: Sodium fluoride is a colorless crystalline solid or white powder, or the solid dissolved in a liquid. It is soluble in water. It is noncombustible. It is corrosive to aluminum. It is used as an insecticide. It is also used to fluorinate water supplies, as a wood preservative, in cleaning compounds, manufacture of glass, and for many other uses., Dry Powder; Other Solid; Pellets or Large Crystals, Odorless, white powder or colorless crystals. [Note: Pesticide grade is often dyed blue.]; [HSDB], WHITE CRYSTALS OR POWDER., Odorless, white powder or colorless crystals. [Note: Pesticide grade is often dyed blue.]
• Boiling Point: 3083 °F at 760 mmHg (NTP, 1992), 1704 °C, 1700 °C, 3099 °F
• Solubility: 10 to 50 mg/mL at 73 °F (NTP, 1992), 4g/100mL, Insoluble in alcohol, Solubility in water 4.0 g/100 ml water at 15 °C. Solubility in water 4.3 g/100 ml water at 25 °C. Solubility in water 5.0 g/100 ml water at 100 °C, Solubility in water, g/100ml at 20 °C: 4.0, 4%
• Density: 2.79 at 68 °F (USCG, 1999) - Denser than water; will sink, 2.78, 2.8 g/cm³
• Vapor Pressure: 1 mmHg at 1971 °F ; 5 mmHg at 2167 °F (NTP, 1992), VP: 1 mm Hg at 1077 °C, 0 mmHg (approx)
• Mechanism of Action: The prevention of dental caries by topical fluoride is achieved by various mechanisms. Sodium fluoride kills bacteria that cause caries, such a Streptococcus mutans and lactobacilli by interfering with their metabolic activities that result in the formation of lactic acid. Fluoride ions cause the inhibition of glycolytic and other enzymes involved in bacterial metabolism. It changes the permeability of cell membranes, lowering the pH in the cytoplasm of the cell, leading to a decrease in acidity, which is normally implicated in tooth decay. When administered at low topical doses, fluoride in both saliva and plaque and saliva prevent the demineralization of healthy tooth enamel while remineralizing teeth that have previously been demineralized. Sodium fluoride is absorbed by the surface of hydroxyapatite crystals on the teeth, which are necessary for mineralization. This renders the teeth more resistant to demineralization by changing the apatite crystal solubility. Sodium fluoride inhibits the demineralization of teeth in a pH-related manner. When used in high doses, in formulations such as the fluoride varnishes or gels, sodium fluoride forms a layer on the surface of tooth enamel. When the pH of the mouth is reduced due to acid production by bacteria such as S.mutans, fluoride is released, interfering with bacterial metabolism, and then acts to remineralize the teeth., Fluoride ion becomes incorporated into and stabilizes the apatite crystal of bone and teeth. Fluoride acts primarily to promote remineralization of decalcified enamel and may interfere with growth and development of dental plaque bacteria. Deposition of fluoride ion in the enamel surface of teeth increases resistance to acid and to development of caries., In fluorosis uncomplicated by systemic illness, fluoride ion appears to be deposited in place of hydroxyl ion in the hydroxyapatite of bone. There is little or no change in the calcium ... or phosphate ... content of the bone. A part of the fluorine deposited in bone is readily excreted after fluoride feeding is stopped, but another part is more firmly held. /Fluorosis/, Fluoride is very reactive and capable of inhibiting a number of enzymes, incl preglycolytic enzymes, phosphatases, and cholinesterase. The result is inhibition of cellular glucose phosphorylation (hence subsequent glycolysis) and respiration and incr sensitivity of cholinergic mechanisms to acethycholinesterase., Inhibition of one or more enzymes controlling cellular glycolysis (& perhaps resp) may result in a critical lesion. ... binding or precipitation of calcium as calcium fluoride ... suggested as mechanism underlying many diverse signs & symptoms in fluoride poisoning, particularly if death is delayed. ... at least in some species fluoride interferes with both contractile power of heart and the mechanism of beat in a way that cannot be ascribed to hypocalcemia. /Fluoride/
• Impurities: ... Sodium and aluminum fluosilicates, Sulfates & iron
• Color/Form: Colorless, cubic or tetragonal crystals, White powder or colorless crystals [Note: Pesticide grade is often dyed blue].
• CAS No.: 7681-49-4
• Melting Point: 1819 °F (NTP, 1992), 993 °C, 1819 °F

Description

Sodium fluoride is an inorganic compound with the chemical formula NaF. It is a colorless or white solid that is highly soluble in water. This compound is widely used in various applications, including water fluoridation, dental care products, and industrial processes. Its primary role in public health is to prevent dental caries by strengthening tooth enamel .

Mechanism of Action

Target of Action

Sodium fluoride is an inorganic chemical compound that primarily targets the teeth and bones in the human body . It is a source of the fluoride ion in many applications, including dental care and radiographic imaging . The fluoride ion interacts with the hydroxyapatite, the main mineral component of bones and teeth, promoting bone mineralization .

Mode of Action

This compound’s mode of action involves the fluoride ions reacting with the phosphate groups on the surface of hydroxyapatite . This interaction promotes the remineralization of teeth, enhancing their strength . In addition, fluoride in synergy with aluminum acts as a false signal in G protein cascades of hormonal and neuronal regulations .

Biochemical Pathways

Fluoride affects several biochemical pathways. It is known to inhibit glycolysis at the cellular energetics level . Furthermore, fluoride induces apoptosis by increasing oxidative stress-induced lipid peroxidation due to reactive oxygen species (ROS) production, thus causing mitochondrial dysfunction and the activation of apoptotic pathways .

Pharmacokinetics

This compound is rapidly cleared by the kidneys and depends on various factors, including glomerular filtration rate, urine flow, and urine pH . According to one clinical study evaluating the pharmacokinetics of oral this compound tablets in healthy young adults, the renal clearance was determined to be 77.4 ± 11.2mL/min for acidic urine .

Result of Action

The primary result of this compound’s action is the prevention and control of dental caries and the maintenance of dental health . It enhances the strength of teeth by promoting the formation of fluorapatite, a naturally occurring component of tooth enamel . Excessive fluoride can lead to dental and skeletal fluorosis, a disease that can cause mottling of the teeth and calcification of ligaments .

Action Environment

The action of this compound is influenced by environmental factors. Natural resources and manufactured-generated industrial pollutants are the primary sources of excessive fluoride in the environment . Fluoride is naturally added to ground and surface water by fluoride-rich natural rocks and soil that water interacts with them . The daily intake limit of fluoride ions, as suggested by the World Health Organization, is less than 1 ppm . Exceeding this limit results in a severe disorder known as fluorosis .

Preparation Methods

Sodium fluoride is typically prepared by neutralizing hydrofluoric acid (HF) with sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH). The reactions are as follows:

:

Sodium carbonate method: $$\text{HF} + \text{Na}_2\text{CO}_3 \rightarrow 2\text{NaF} + \text{H}_2\text{O} + \text{CO}_2$$HF+Na2​CO3​→2NaF+H2​O+CO2​

:

Sodium hydroxide method: $$\text{HF} + \text{NaOH} \rightarrow \text{NaF} + \text{H}_2\text{O}$$HF+NaOH→NaF+H2​O

These reactions yield this compound and water as products. Industrial production involves controlled conditions due to the corrosive nature of hydrofluoric acid .

Chemical Reactions Analysis

Sodium fluoride undergoes various chemical reactions, including:

:

Reaction with water: $$\text{NaF} + \text{H}_2\text{O} \rightarrow \text{HF} + \text{NaOH}$$NaF+H2​O→HF+NaOH

:

Displacement reaction with chlorine: $$\text{NaF} + \text{Cl}_2 \rightarrow \text{NaCl} + \text{F}_2$$NaF+Cl2​→NaCl+F2​

Common reagents include hydrofluoric acid, sodium carbonate, and sodium hydroxide. Major products formed from these reactions include hydrogen fluoride, sodium hydroxide, sodium chloride, and fluorine .

Scientific Research Applications

Sodium fluoride has numerous scientific research applications:

Chemistry: Used as a reagent in organic synthesis and desilylation reactions.

Biology: Employed in studies involving enzyme inhibition and cellular processes.

Medicine: Utilized in dental care products to prevent tooth decay and in bone imaging agents for positron emission tomography (PET) scans.

Industry: Applied in metallurgy, glass etching, and the production of aluminum .

Comparison with Similar Compounds

Sodium fluoride is often compared with other fluoride compounds, such as:

Stannous fluoride (SnF₂): Known for its additional benefits in reducing plaque and gingivitis.

Sodium monofluorophosphate (Na₂PO₃F): Commonly used in toothpaste for its similar dental benefits.

Calcium fluoride (CaF₂): Less soluble in water and used in different industrial applications.

This compound is unique due to its high solubility in water and its widespread use in public health initiatives, particularly in water fluoridation and dental care .